Cas no 2172163-65-2 (N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride)

• Product Name: N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride
• CAS No: 2172163-65-2
• MF: C₆H₁₀ClNO₂S
• MW: 195.667099475861
• CID: 6289487
• PubChem ID: 165869344
• Update Time: 2025-05-19

N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride
• EN300-1612509
• 2172163-65-2

• Inchi： 1S/C6H10ClNO2S/c1-2-5-8(6-3-4-6)11(7,9)10/h2,6H,1,3-5H2
• InChI Key： DJOPJYXCKJGWKF-UHFFFAOYSA-N
• SMILES： ClS(N(CC=C)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 195.0120774g/mol
• Monoisotopic Mass: 195.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Additional information on N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride

Comprehensive Overview of N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride (CAS No. 2172163-65-2): Properties, Applications, and Industry Relevance

The chemical compound N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride (CAS No. 2172163-65-2) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis. As a sulfamoyl chloride derivative, this compound plays a pivotal role in the development of advanced pharmaceutical intermediates and agrochemicals. Its molecular architecture, featuring both cyclopropyl and allyl functional groups, enables diverse reactivity patterns that are highly sought after in modern drug discovery programs.

In the context of current industry trends, researchers are particularly interested in sulfonamide-based compounds like N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride due to their potential in addressing challenges related to bioactive molecule design. The compound's CAS number 2172163-65-2 frequently appears in patent literature covering novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions in the post-pandemic era.

The synthetic utility of N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride stems from its dual functionality as both an electrophile (through the sulfamoyl chloride moiety) and a potential participant in cycloaddition reactions (via the allyl group). This combination makes it particularly valuable for constructing complex molecular frameworks, a capability that answers the pharmaceutical industry's need for efficient scaffold hopping strategies in lead optimization.

Recent advancements in green chemistry have also brought attention to derivatives like CAS 2172163-65-2, as researchers explore more sustainable methods for introducing sulfonamide functionalities. The compound's potential in catalyzed coupling reactions and atom-economical transformations positions it as a subject of interest for developers of environmentally friendly synthetic protocols.

From a commercial perspective, N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride represents an important building block in the fine chemicals market. Its applications extend beyond pharmaceuticals to include specialty materials and crop protection agents, where the cyclopropylsulfonamide moiety contributes to enhanced biological activity and improved physicochemical properties.

The analytical characterization of CAS 2172163-65-2 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with particular attention to the distinctive chemical shifts associated with the N-cyclopropyl-N-allyl substitution pattern. These analytical data are crucial for quality control in industrial applications and for verifying synthetic intermediates in research settings.

In response to frequent queries from the scientific community, it's important to note that N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride requires careful handling under inert atmospheres due to the reactivity of the sulfamoyl chloride group. Storage recommendations typically suggest protection from moisture and maintenance at low temperatures to ensure long-term stability of this valuable synthetic intermediate.

The growing body of literature referencing CAS 2172163-65-2 reflects its increasing importance in medicinal chemistry pipelines. Several recent studies have highlighted its use in constructing sulfonamide-linked heterocycles, a class of compounds showing promise in addressing unmet medical needs across various therapeutic areas.

Looking forward, the demand for specialized sulfonating reagents like N-cyclopropyl-N-(prop-2-en-1-yl)sulfamoyl chloride is expected to rise in parallel with advancements in targeted drug delivery systems and precision agriculture. Its unique combination of structural features continues to inspire innovative applications in both academic and industrial research environments.